Cas no 2227823-36-9 (rac-(1R,3R)-2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• CAS No: 2227823-36-9
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6415418
• PubChem ID: 165670229
• Update Time: 2025-10-29

rac-(1R,3R)-2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• rac-(1R,3R)-2,2-dimethyl-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropan-1-amine
• 2227823-36-9
• EN300-1778478

• Inchi： 1S/C12H21N3/c1-8(2)6-15-7-9(5-14-15)10-11(13)12(10,3)4/h5,7-8,10-11H,6,13H2,1-4H3/t10-,11-/m1/s1
• InChI Key： APNXRYOKHDOCHG-GHMZBOCLSA-N
• SMILES： N[C@@H]1[C@@H](C2C=NN(CC(C)C)C=2)C1(C)C

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropan-1-amine

Rac-(1R,3R)-2,2-Dimethyl-3-[1-(2-Methylpropyl)-1H-Pyrazol-4-yl]Cyclopropan-1-Amine (CAS No. 2227823-36-9): A Comprehensive Overview

The compound rac-(1R,3R)-2,2-dimethyl-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropan-1-amine, identified by the CAS number 2227823-36-9, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrazole moiety and an amine group. The stereochemistry of the molecule is specified as racemic (1R,3R) configuration, indicating a balanced mixture of enantiomers.

The synthesis of this compound involves a series of intricate organic reactions, including alkylation, cyclization, and stereochemical control. Recent advancements in asymmetric synthesis have enabled the selective preparation of the racemic (1R,3R) form, which is crucial for its intended applications. The molecule's structure suggests potential biological activity due to the presence of functional groups that can interact with various biomolecules.

Recent studies have highlighted the pyrazole moiety as a key structural element in drug design. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in modulating pharmacokinetic properties such as solubility and permeability. The cyclopropane ring in this compound adds rigidity to the structure, potentially enhancing its binding affinity to target proteins.

One of the most promising applications of rac-(1R,3R)-2,2-dimethyl-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropan-1-amine lies in its potential as a lead compound in drug discovery. Researchers have explored its activity against various enzymes and receptors, demonstrating moderate inhibitory effects on kinases and GPCRs. These findings suggest that the compound could serve as a scaffold for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has shown utility in materials science. The combination of a rigid cyclopropane ring and a flexible pyrazole group allows for tunable physical properties, making it a candidate for advanced materials such as polymers or liquid crystals. Recent experiments have demonstrated its ability to form self-assembled monolayers under specific conditions.

The stereochemistry of the compound plays a critical role in its properties. The racemic (1R,3R) configuration ensures a balance between enantiomers, which can influence both biological activity and chemical reactivity. Understanding this stereochemical relationship is essential for optimizing its use in both medicinal and industrial contexts.

From an environmental perspective, the compound's stability and biodegradability are under investigation. Initial studies suggest that it exhibits moderate persistence in aqueous environments, raising questions about its long-term ecological impact. Further research is required to assess its fate in different ecosystems and develop strategies for safe disposal.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropan-1-amine (CAS No. 2227823-36-9) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable tool for researchers in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to these fields.